Cas no 4432-19-3 (3-Oxaspiro[5.6]dodecane-2,4-dione)

• Product Name: 3-Oxaspiro[5.6]dodecane-2,4-dione
• CAS No: 4432-19-3
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1516188
• PubChem ID: 45156304
• Update Time: 2025-04-21

3-Oxaspiro[5.6]dodecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Oxaspiro[5.6]dodecane-2,4-dione
• 3-OXA-SPIRO[5.6]DODECANE-2,4-DIONE
• 4432-19-3
• EN300-42939
• SCHEMBL7338345
• 1,1-cycloheptane-diacetic anhydride
• CGSIJCLRVFEHNY-UHFFFAOYSA-N

• Inchi： 1S/C11H16O3/c12-9-7-11(8-10(13)14-9)5-3-1-2-4-6-11/h1-8H2
• InChI Key： CGSIJCLRVFEHNY-UHFFFAOYSA-N
• SMILES： O1C(CC2(CC1=O)CCCCCC2)=O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37